Cas no 143360-89-8 (2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide)
![2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide structure](https://www.kuujia.com/scimg/cas/143360-89-8x300.png)
143360-89-8 structure
Product Name:2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
CAS No:143360-89-8
Molecular Formula:C16H10F3NO
Molecular Weight:289.25200
CID:2776048
2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide Properties
Names and Identifiers
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- 2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide
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Computed Properties
- Exact Mass: 289.07100
Experimental Properties
- LogP: 4.23670
- PSA: 32.59000
2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide Related Literature
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Ibrahim Abou Hamad,D. O. Wipf,P. A. Rikvold Phys. Chem. Chem. Phys., 2010,12, 2740-2743
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Zhenghai Shi,Fang Guo,Rui Tan,Hui Niu,Tingting Li,Yang Li Polym. Chem., 2017,8, 1449-1453
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Yahui Wei,Jingyun Jiang,Jialong Dong,Yifan Xu,Jianwei Fu Green Chem., 2022,24, 8014-8020
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Adam Macierzanka,Neil M. Rigby,Anthony P. Corfield,Nikolaus Wellner,Franziska Böttger,E. N. Clare Mills,Alan R. Mackie Soft Matter, 2011,7, 8077-8084
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Taishan Zhu,Ran He,Sheng Gong,Tian Xie,Prashun Gorai,Kornelius Nielsch,Jeffrey C. Grossman Energy Environ. Sci., 2021,14, 3559-3566
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Christopher D. P. Duffy,Anjali Pandit,Alexander V. Ruban Phys. Chem. Chem. Phys., 2014,16, 5571-5580
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Hui Yang,Ming Yang,Fanghui Liu,Jiazhong Wu,Siyu Yang,Jinben Wang Soft Matter, 2020,16, 4912-4918
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Chrischani Perera-Bobusch,Jan Hormann,Christoph Weise,Jens Dernedde,Nora Kulak Dalton Trans., 2016,45, 10500-10504
143360-89-8 (2,2,2-trifluoro-N-[2-(2-phenylethynyl)phenyl]acetamide) Related Products
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